Cas no 2138193-06-1 (4-bromo-1-(5-methylpyrimidin-2-yl)methyl-1H-pyrazol-3-amine)

• Product Name: 4-bromo-1-(5-methylpyrimidin-2-yl)methyl-1H-pyrazol-3-amine
• CAS No: 2138193-06-1
• MF: C₉H₁₀BrN₅
• MW: 268.113199710846
• CID: 6547014
• PubChem ID: 165952831
• Update Time: 2025-06-11

4-bromo-1-(5-methylpyrimidin-2-yl)methyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 4-bromo-1-(5-methylpyrimidin-2-yl)methyl-1H-pyrazol-3-amine
• EN300-1110356
• 2138193-06-1
• 4-bromo-1-[(5-methylpyrimidin-2-yl)methyl]-1H-pyrazol-3-amine

• Inchi： 1S/C9H10BrN5/c1-6-2-12-8(13-3-6)5-15-4-7(10)9(11)14-15/h2-4H,5H2,1H3,(H2,11,14)
• InChI Key： RVARAKMAHWPZNQ-UHFFFAOYSA-N
• SMILES： BrC1C(N)=NN(C=1)CC1N=CC(C)=CN=1

Computed Properties

• Exact Mass: 267.01196g/mol
• Monoisotopic Mass: 267.01196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 69.6Ų

Additional information on 4-bromo-1-(5-methylpyrimidin-2-yl)methyl-1H-pyrazol-3-amine

4-Bromo-1-(5-Methylpyrimidin-2-yl)methyl-1H-pyrazol-3-amine: A Promising Compound in Medicinal Chemistry

4-Bromo-1-(5-methylpyrimidin-2-yl)methyl-1H-pyrazol-3-amine (CAS No. 2138193-06-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The pyrazole scaffold is a versatile core structure that has been extensively studied for its ability to modulate various biological targets. The presence of a bromine atom and a 5-methylpyrimidine moiety in the structure of 4-bromo-1-(5-methylpyrimidin-2-yl)methyl-1H-pyrazol-3-amine adds to its chemical diversity and potential for optimizing pharmacological properties. The bromine atom, in particular, can influence the compound's lipophilicity and metabolic stability, making it an attractive candidate for drug development.

Recent studies have highlighted the potential of 4-bromo-1-(5-methylpyrimidin-2-yl)methyl-1H-pyrazol-3-amine as a potent inhibitor of specific enzymes involved in various disease pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits significant inhibitory activity against kinases, which are key enzymes implicated in cancer progression and other proliferative disorders. The ability to selectively target these kinases makes 4-bromo-1-(5-methylpyrimidin-2-yl)methyl-1H-pyrazol-3-amine a promising lead compound for the development of novel anticancer agents.

In addition to its anticancer properties, 4-bromo-1-(5-methylpyrimidin-2-yl)methyl-1H-pyrazol-3-amine has also shown promise in the treatment of inflammatory diseases. In vitro studies have demonstrated that this compound can effectively reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators of inflammation. These findings suggest that 4-bromo-1-(5-methylpyrimidin-2-yl)methyl-1H-pyrazol-3-amine could be further explored for its anti-inflammatory potential in conditions such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 4-bromo-1-(5-methylpyrimidin-2-yl)methyl-1H-pyrazol-3-amine have also been evaluated in preclinical studies. These studies have shown that the compound exhibits favorable oral bioavailability and a reasonable half-life, which are crucial parameters for drug development. Furthermore, preliminary toxicity assessments have indicated that 4-bromo-1-(5-methylpyrimidin-2-yl)methyl-1H-pyrazol-3-amnine is well-tolerated at therapeutic doses, with no significant adverse effects observed.

To further advance the development of 4-bromo-1-(5-methylpyrimidin-2-y l)methyl - 1 H - pyrazol - 3 - amine , ongoing research is focused on optimizing its structure through medicinal chemistry approaches. These efforts aim to enhance its potency, selectivity, and pharmacokinetic profile while minimizing potential side effects. One approach involves the introduction of additional functional groups or modifications to the existing scaffold to improve binding affinity to target proteins.

In conclusion, 4-bromo - 1 - (5 - methylpyrimidin - 2 - yl )methyl - 1 H - pyrazol - 3 - amine (CAS No . 2138193 - 06 - 1 ) represents a promising compound with diverse therapeutic potential . Its unique chemical structure and favorable biological activities make it an attractive candidate for further investigation in medicinal chemistry . As research continues , it is anticipated that this compound will contribute significantly to the development of novel treatments for cancer , inflammatory diseases , and other conditions .